Cas no 1604347-12-7 ((3S)-3-amino-4-ethylhexanamide)

• Product Name: (3S)-3-amino-4-ethylhexanamide
• CAS No: 1604347-12-7
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5833454
• PubChem ID: 104941180
• Update Time: 2025-06-08

(3S)-3-amino-4-ethylhexanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-4-ethylhexanamide
• EN300-1285093
• 1604347-12-7

• Inchi： 1S/C8H18N2O/c1-3-6(4-2)7(9)5-8(10)11/h6-7H,3-5,9H2,1-2H3,(H2,10,11)/t7-/m0/s1
• InChI Key： YCGUCSNZLQUSOF-ZETCQYMHSA-N
• SMILES： O=C(C[C@@H](C(CC)CC)N)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Additional information on (3S)-3-amino-4-ethylhexanamide

Professional Introduction to (3S)-3-amino-4-ethylhexanamide (CAS No. 1604347-12-7)

(3S)-3-amino-4-ethylhexanamide is a chiral amide compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1604347-12-7, has garnered attention due to its structural complexity and potential biological activities. The precise stereochemistry of this molecule, particularly the (3S) configuration, plays a crucial role in its interaction with biological targets, making it a subject of extensive research in drug discovery and development.

The structure of (3S)-3-amino-4-ethylhexanamide consists of a hexanamide backbone with an amine group at the third carbon and an ethyl substituent at the fourth carbon. This arrangement confers unique physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in determining its suitability for pharmaceutical applications. The stereochemical purity of this compound is essential, as even minor deviations can significantly impact its biological efficacy and safety profile.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for therapeutic purposes. Chiral amides like (3S)-3-amino-4-ethylhexanamide are particularly relevant in this context, as they often exhibit distinct pharmacological properties compared to their racemic counterparts. The (3S) configuration of this molecule has been studied for its potential role in modulating various biological pathways, including neurotransmitter receptor interactions and enzyme inhibition.

One of the most compelling areas of research involving (3S)-3-amino-4-ethylhexanamide is its application in the development of novel analgesics. The amide functional group is a common motif in pain-relieving drugs, and modifications to this core structure can lead to compounds with enhanced efficacy and reduced side effects. Preclinical studies have suggested that derivatives of this compound may interact with opioid receptors or other pain-signaling pathways, offering a promising alternative to existing analgesics.

The synthesis of (3S)-3-amino-4-ethylhexanamide presents unique challenges due to its chiral center. Traditional synthetic routes often require expensive catalysts or complex purification steps to achieve high enantiomeric purity. However, advances in asymmetric synthesis have made it possible to produce this compound more efficiently, paving the way for large-scale production and further exploration of its pharmacological potential.

Another area where (3S)-3-amino-4-ethylhexanamide shows promise is in the field of antibiotic development. The structural features of this compound make it a versatile scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Researchers are exploring modifications to the amide bond and side chains to enhance antibacterial activity while minimizing toxicity to host cells.

The pharmacokinetic properties of (3S)-3-amino-4-ethylhexanamide are also under investigation. Studies have shown that the compound exhibits moderate oral bioavailability and prolonged half-life in vivo, suggesting its potential for once-daily dosing regimens. Additionally, its favorable metabolic profile reduces the risk of drug-drug interactions, making it an attractive candidate for combination therapies.

In conclusion, (3S)-3-amino-4-ethylhexanamide (CAS No. 1604347-12-7) is a structurally interesting compound with significant therapeutic potential. Its chiral configuration and well-defined physicochemical properties make it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.